Cas no 64139-21-5 (Diethyl 4-hydroxyphthalate)

Diethyl 4-hydroxyphthalate is a phthalate ester derivative characterized by the presence of a hydroxyl group at the 4-position of the phthalate ring. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty polymers. Its hydroxyl group enhances reactivity, enabling selective functionalization for tailored chemical modifications. The diethyl ester moiety improves solubility in organic solvents, facilitating its use in various reaction conditions. The compound exhibits moderate stability under standard conditions, making it suitable for controlled synthetic applications. Its structural features allow for versatility in constructing complex molecular frameworks, particularly in fine chemical and material science research.

Diethyl 4-hydroxyphthalate structure

Product Name:Diethyl 4-hydroxyphthalate

CAS No:64139-21-5

MF:C₁₂H₁₄O₅

MW:238.236564159393

CID:507554

PubChem ID:838557

Update Time:2025-06-07

Diethyl 4-hydroxyphthalate Chemical and Physical Properties

Names and Identifiers

- Diethyl 4-hydroxyphthalate
- 1,2-Benzenedicarboxylicacid, 4-hydroxy-, 1,2-diethyl ester
- diethyl 4-hydroxybenzene-1,2-dicarboxylate
- SCHEMBL10449048
- AKOS005216163
- 64139-21-5
- NS00052812
- diethyl4-hydroxyphthalate
- DTXSID70982642
- Oprea1_400052
- EINECS 264-703-6
- 1,2-Benzenedicarboxylic acid, 4-hydroxy-, diethyl ester
- Oprea1_584209
- Inchi： 1S/C12H14O5/c1-3-16-11(14)9-6-5-8(13)7-10(9)12(15)17-4-2/h5-7,13H,3-4H2,1-2H3
- InChI Key： XESMXDXQZBMELS-UHFFFAOYSA-N
- SMILES： O(CC)C(C1C=C(C=CC=1C(=O)OCC)O)=O

Computed Properties

Exact Mass: 238.08412
Monoisotopic Mass: 238.084124
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 6
Complexity: 276
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 72.8

Experimental Properties

Density: 1.211
Boiling Point: 356.7°C at 760 mmHg
Flash Point: 133.5°C
Refractive Index: 1.532
PSA: 72.83

Diethyl 4-hydroxyphthalate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A019150179-5g	Diethyl 4-hydroxyphthalate	64139-21-5	95%	5g	$392.98	2023-09-01
Crysdot LLC	CD12048440-5g	Diethyl 4-hydroxyphthalate	64139-21-5	95+%	5g	$491	2024-07-24